Cas no 152719-40-9 (Cyclopropanecarboxamide,1-[2-(chloromethyl)-1,3-dioxolan-2-yl]-N-(phenylmethyl)-)

• Product Name: Cyclopropanecarboxamide,1-[2-(chloromethyl)-1,3-dioxolan-2-yl]-N-(phenylmethyl)-
• CAS No: 152719-40-9
• MF: C₁₅H₁₈ClNO₃
• MW: 295.761323451996
• CID: 1326524
• PubChem ID: 101212441
• Update Time: 2025-10-28

Cyclopropanecarboxamide,1-[2-(chloromethyl)-1,3-dioxolan-2-yl]-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide,1-[2-(chloromethyl)-1,3-dioxolan-2-yl]-N-(phenylmethyl)-
• starbld0000651
• N-Benzyl-1-(2-(chloromethyl)-1,3-dioxolan-2-yl)cyclopropane-1-carboxamide
• 152719-40-9
• N-benzyl-1-[2-(chloromethyl)-1,3-dioxolan-2-yl]cyclopropane-1-carboxamide
• CS-15800
• AKOS037651063
• CS-0045681
• CGA71940
• D72306

• Inchi： 1S/C15H18ClNO3/c16-11-15(19-8-9-20-15)14(6-7-14)13(18)17-10-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,17,18)
• InChI Key： CNWXGNPUOWMVKC-UHFFFAOYSA-N
• SMILES： ClCC1(C2(C(NCC3C=CC=CC=3)=O)CC2)OCCO1

Computed Properties

• Exact Mass: 295.09764
• Monoisotopic Mass: 295.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56

Additional information on Cyclopropanecarboxamide,1-[2-(chloromethyl)-1,3-dioxolan-2-yl]-N-(phenylmethyl)-

Research Briefing on Cyclopropanecarboxamide,1-[2-(chloromethyl)-1,3-dioxolan-2-yl]-N-(phenylmethyl)- (CAS: 152719-40-9)

Cyclopropanecarboxamide,1-[2-(chloromethyl)-1,3-dioxolan-2-yl]-N-(phenylmethyl)- (CAS: 152719-40-9) is a specialized chemical compound with significant potential in the field of medicinal chemistry and drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring a cyclopropane ring and a dioxolane moiety, has attracted attention for its ability to interact with various biological targets. Recent synthetic approaches have optimized the production of 152719-40-9, with improvements in yield and purity. These advancements are crucial for scaling up production and ensuring reproducibility in pharmacological studies. Additionally, computational modeling studies have provided insights into the compound's binding affinity and selectivity, further guiding its application in drug design.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific enzymatic pathways. For instance, recent research has explored its inhibitory effects on proteases and kinases, which are implicated in various disease states, including cancer and inflammatory disorders. The chloromethyl group in the dioxolane ring has been identified as a critical pharmacophore, contributing to the compound's reactivity and interaction with biological targets. These findings underscore the importance of 152719-40-9 as a versatile scaffold in medicinal chemistry.

Furthermore, the compound's stability and pharmacokinetic properties have been investigated in preclinical models. Studies have shown that 152719-40-9 exhibits favorable metabolic stability and bioavailability, making it a promising candidate for further development. Researchers have also explored its potential as a prodrug, with the dioxolane moiety serving as a protective group that can be cleaved under specific physiological conditions to release active drug molecules.

In conclusion, Cyclopropanecarboxamide,1-[2-(chloromethyl)-1,3-dioxolan-2-yl]-N-(phenylmethyl)- (CAS: 152719-40-9) represents a valuable chemical entity with diverse applications in drug discovery. Ongoing research aims to expand its utility, particularly in the design of targeted therapies for complex diseases. Future studies will likely focus on optimizing its pharmacological profile and exploring its potential in combination therapies. This compound exemplifies the intersection of synthetic chemistry and biomedical research, offering new avenues for therapeutic innovation.